Cas no 1343860-51-4 (2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol)

• Product Name: 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol
• CAS No: 1343860-51-4
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6546217
• PubChem ID: 64798842
• Update Time: 2025-05-21

2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol
• 1-Pyrrolidinebutanol, β-amino-β-methyl-

• Inchi： 1S/C9H20N2O/c1-9(10,8-12)4-7-11-5-2-3-6-11/h12H,2-8,10H2,1H3
• InChI Key： TVMSVCOUBSWJDB-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)CC(N)(C)CO

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±30.0 °C(Predicted)
• pka: 12.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol

Comprehensive Overview of 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol (CAS No. 1343860-51-4)

2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol (CAS No. 1343860-51-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring an amino group, a pyrrolidine ring, and a hydroxyl group, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, given its versatile reactivity and structural properties.

The chemical properties of 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol make it a valuable intermediate in organic synthesis. Its molecular formula, C9H20N2O, and molecular weight of 172.27 g/mol, along with its solubility in polar solvents, contribute to its utility in various chemical reactions. The presence of both amino and hydroxyl functional groups allows for diverse derivatization, enabling the creation of compounds with tailored biological activities. This adaptability is crucial for designing molecules with enhanced pharmacokinetic profiles.

In recent years, the demand for 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol has surged due to its relevance in addressing contemporary health challenges. For instance, its potential role in developing treatments for neurological disorders has been a hot topic in scientific circles. Researchers are exploring its efficacy as a precursor for drugs targeting neurotransmitter modulation, which could revolutionize therapies for conditions like depression and anxiety. This aligns with the growing public interest in mental health solutions, a frequently searched topic in AI-driven platforms and search engines.

Another area where 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol shows promise is in the field of personalized medicine. With the rise of precision healthcare, there is an increasing need for compounds that can be customized to individual patient needs. The structural flexibility of this molecule allows for modifications that can enhance drug specificity and reduce side effects, making it a candidate for next-generation therapeutics. This application is particularly relevant given the current trend toward patient-centric treatment approaches.

The synthesis of 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol typically involves multi-step organic reactions, including reductive amination and nucleophilic substitution. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structural integrity and purity, which are critical for its use in drug development.

From a commercial perspective, the market for 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol is expanding, driven by the increasing investment in pharmaceutical R&D. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the demands of research institutions and drug manufacturers. Its availability in various grades, including research-grade and GMP-grade, further enhances its appeal to a broad spectrum of users.

Environmental and safety considerations are also paramount when working with 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to ensure safe laboratory practices. These precautions align with the broader industry focus on sustainable and responsible chemical usage, a topic frequently searched by professionals in the field.

In conclusion, 2-amino-2-methyl-4-(pyrrolidin-1-yl)butan-1-ol (CAS No. 1343860-51-4) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its potential applications in drug development and personalized medicine, make it a focal point for ongoing research. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the discovery of innovative therapies, addressing some of the most pressing health challenges of our time.